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Compound of Interest

Compound Name: Propargyl-PEG4-amine

Cat. No.: B610239

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Propargyl-PEG4-amine is a bifunctional linker molecule integral to advancements in
bioconjugation, drug delivery, and the development of complex therapeutic modalities such as
antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACS). Its structure
incorporates a terminal propargyl group for click chemistry applications and a primary amine for
conjugation to various biomolecules.[1][2][3] This guide provides a comprehensive overview of
the available safety data, handling protocols, and chemical properties of Propargyl-PEG4-
amine to ensure its safe and effective use in a laboratory setting.

It is important to note that a specific, official Safety Data Sheet (SDS) for Propargyl-PEG4-
amine is not consistently available across all suppliers. Therefore, this guide synthesizes
information from various commercial and technical sources, including data extrapolated from
structurally similar compounds, to provide a thorough safety profile.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of Propargyl-PEG4-amine is
fundamental to its safe handling and storage. The following table summarizes key quantitative
data for this compound.
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Property Value Source(s)
CAS Number 1013921-36-2 [1][4][5]116]
Molecular Formula C11H21NO4 [1][5]
Molecular Weight 231.29 g/mol [51[71[8]
Purity Typically >95% - 98% [1]8]
. Soluble in Water, DMSO,

Solubility [1]

DCM, DMF
Topological Polar Surface Area

62.94 Az [9]
(TPSA)
logP -0.3553 [9]

Hazard Identification and GHS Classification

A specific Globally Harmonized System (GHS) classification for Propargyl-PEG4-amine is not
publicly available. However, safety information for structurally related compounds provides
insight into potential hazards. For instance, a technical guide for N-(Propargyl-peg4)-n-
bis(peg4-acid) extrapolates hazard data from Propargyl-PEG4-acid, which is classified as
flammable.[10][11] The propargyl group, a terminal alkyne, can be reactive and may pose a fire
or explosion risk under specific conditions, such as in the presence of certain metal catalysts.
[10] The carboxylic acid functional group in related compounds can cause skin and eye
irritation.[10]

Based on data for a related compound, the following GHS information should be considered as
a precautionary measure:

Hazard Category GHS Pictogram Signal Word Hazard Statement

Flammability H242: Heating may
GHSO02 (Flame) Danger ]

(extrapolated) cause a fire.

It is strongly recommended that researchers obtain and review the complete Safety Data Sheet
from their specific supplier before handling this compound.
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Handling and Storage Protocols

Proper handling and storage are critical to maintaining the integrity of Propargyl-PEG4-amine
and ensuring laboratory safety.

Personal Protective Equipment (PPE):

» Eye Protection: Chemical safety goggles or a face shield should be worn.[10]

» Hand Protection: Use compatible chemical-resistant gloves, such as nitrile gloves.[10]

» Body Protection: A laboratory coat and appropriate protective clothing are necessary.[10]
Engineering Controls:

o Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.[10]

Storage Conditions: The following table outlines the recommended storage conditions for
Propargyl-PEG4-amine in both solid and solution forms.

Storage .
Form Duration Notes
Temperature
Keep the vial tightly
Solid (Powder) -20°C Up to 3 years sealed in a dry place.
[71[11]
Store as aliquots in
) tightly sealed vials.[4]
Stock Solution -20°C Up to 1 month

[11] Protect from light.
[4]

Recommended for
) Up to 6 months to 1
Stock Solution -80°C longer-term storage of

year _
solutions.[4][7][11]

Handling Procedures:
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o Acclimatization: Before opening, allow the product vial to equilibrate to room temperature for
at least one hour to prevent condensation of atmospheric moisture onto the hygroscopic
solid.[11]

» Weighing: Weigh the desired amount of the compound quickly in a clean, dry environment.
[11]

o Solution Preparation: For optimal results, it is recommended to prepare and use solutions on
the same day.[11] Avoid repeated freeze-thaw cycles of solutions.[11]

First-Aid Measures

In the event of exposure, the following first-aid measures are recommended based on general
laboratory safety principles and data from related compounds:

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing. Seek medical attention if symptoms occur.[12]

o Skin Contact: Flush the contaminated skin with plenty of water. Remove contaminated
clothing and shoes. Get medical attention if symptoms occur.[12]

o Eye Contact: Immediately flush eyes with plenty of water, occasionally lifting the upper and
lower eyelids. Check for and remove any contact lenses. Seek medical attention if irritation
occurs.[12]

 Ingestion: Wash out the mouth with water. Remove the victim to fresh air and keep them at
rest. If the material has been swallowed and the exposed person is conscious, give small
guantities of water to drink. Do not induce vomiting unless directed to do so by medical
personnel.[12]

Spill and Disposal Procedures

In case of a spill, absorb the material with an inert substance and dispose of it in accordance
with local, state, and federal regulations.[10] Do not allow the product to enter drains.[10]

Experimental Workflows and Logical Relationships
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To visualize the key considerations for handling and using Propargyl-PEG4-amine, the
following diagrams illustrate the recommended safety workflow and the logical relationships
influencing the compound's stability.
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Caption: Recommended workflow for the safe handling and preparation of Propargyl-PEG4-
amine.
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Caption: Logical relationships between environmental factors and the stability of Propargyl-
PEG4-amine.

This technical guide is intended for research purposes only and should not be used for
diagnostic or therapeutic applications.[5][8][13] It is imperative for all users to consult the safety
data sheet provided by their supplier and to adhere to all institutional and governmental safety
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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